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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3Z)-3-methylhexa-1,3,5-triene, a member of the conjugated triene family, is a volatile organic

compound with a structure lending itself to a variety of chemical transformations. Its IUPAC

name is (3Z)-3-methylhexa-1,3,5-triene[1][2]. This guide provides a comprehensive overview of

its chemical and physical properties, synthesis, reactivity, and potential relevance in research

and development, particularly for professionals in the chemical and pharmaceutical sciences.

The conjugated system of double bonds in this molecule is a key feature, influencing its

spectroscopic properties, conformational behavior, and chemical reactivity.

Physicochemical and Spectroscopic Data
The properties of (3Z)-3-methylhexa-1,3,5-triene are summarized in the tables below. These

data are crucial for its identification, purification, and handling in a laboratory setting.

Table 1: Physical and Chemical Properties
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Property Value Source

IUPAC Name (3Z)-3-methylhexa-1,3,5-triene [1][2]

Molecular Formula C₇H₁₀ [1]

Molecular Weight 94.15 g/mol [1]

XLogP3 3.1 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
0 [1]

Rotatable Bond Count 2 [1]

Exact Mass 94.078250319 Da [1]

Complexity 96.6 [1]

Table 2: Spectroscopic Data

Spectroscopic Technique Data Source

¹³C NMR
A spectrum is available in

spectral databases.
[1]

Mass Spectrometry (for (E)-

isomer)

Key fragments and molecular

ion peak data are available in

the NIST WebBook.

[3]

Synthesis of (3Z)-3-methylhexa-1,3,5-triene
The synthesis of conjugated trienes can be achieved through various methods, with the Wittig

reaction being a prominent and versatile approach for forming carbon-carbon double bonds

with good stereochemical control. Below is a detailed, generalized protocol for the synthesis of

a (Z)-alkene using a non-stabilized Wittig ylide, which can be adapted for the synthesis of

(3Z)-3-methylhexa-1,3,5-triene.
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Experimental Protocol: Wittig Reaction for (Z)-Alkene
Synthesis
This protocol outlines the general steps to synthesize a (Z)-alkene from an aldehyde and a

phosphonium ylide.

Materials:

Triphenylphosphine

An appropriate alkyl halide (e.g., 1-bromopropane to form the propyl ylide)

A strong base (e.g., n-butyllithium in THF)

An appropriate α,β-unsaturated aldehyde (e.g., crotonaldehyde)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard glassware for anhydrous reactions (Schlenk line, oven-dried flasks, etc.)

Deuterated chloroform (CDCl₃) for NMR analysis

Silica gel for column chromatography

Procedure:

Preparation of the Phosphonium Salt: In a round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon), dissolve triphenylphosphine in an anhydrous solvent like toluene.

Add the alkyl halide (e.g., 1-bromopropane) and reflux the mixture for several hours to

overnight. The phosphonium salt will precipitate out and can be collected by filtration,

washed with a non-polar solvent like hexane, and dried under vacuum.

Generation of the Ylide: Suspend the dried phosphonium salt in anhydrous THF or diethyl

ether under an inert atmosphere at 0 °C. To this suspension, add a strong base such as n-

butyllithium dropwise while maintaining the temperature. The solution will typically turn a

deep red or orange color, indicating the formation of the ylide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wittig Reaction: Cool the ylide solution to -78 °C (dry ice/acetone bath). Slowly add a

solution of the α,β-unsaturated aldehyde (e.g., crotonaldehyde) in the same anhydrous

solvent. The reaction mixture is typically stirred at this low temperature for a few hours and

then allowed to warm to room temperature overnight.

Work-up and Purification: Quench the reaction by adding a saturated aqueous solution of

ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic

layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent

and concentrate the solvent under reduced pressure. The crude product will contain the

desired alkene and triphenylphosphine oxide. Purify the product by column chromatography

on silica gel using a non-polar eluent (e.g., hexane or a hexane/ethyl acetate mixture).

Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure and stereochemistry.

Ylide Preparation

Wittig Reaction Purification & Characterization

Triphenylphosphine Phosphonium Salt
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Strong Base
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A generalized workflow for the synthesis of a (Z)-alkene via the Wittig reaction.

Chemical Reactivity
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The conjugated π-system of (3Z)-3-methylhexa-1,3,5-triene dictates its reactivity, making it

susceptible to various pericyclic reactions, including electrocyclizations and cycloadditions.

Electrocyclic Reactions
Under thermal or photochemical conditions, conjugated trienes can undergo a reversible 6π-

electrocyclic reaction to form a cyclohexadiene derivative. The stereochemistry of this reaction

is governed by the Woodward-Hoffmann rules. For a 6π system, the thermal reaction proceeds

in a disrotatory fashion, while the photochemical reaction occurs in a conrotatory manner.

The conformational equilibrium of the triene is a critical factor in these reactions. For (3Z)-3-

methyl-1,3,5-hexatriene, the tZt rotamer (trans about the C1-C2 and C4-C5 single bonds) is the

predominant conformation[4]. For the electrocyclic ring-closure to occur, the triene must adopt

a more strained s-cis,s-cis (cZc) conformation.
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Thermal 6π-electrocyclization of (3Z)-3-methylhexa-1,3,5-triene.

Relevance in Drug Development and Research
While specific biological activities of (3Z)-3-methylhexa-1,3,5-triene are not widely reported, the

conjugated triene motif is present in various natural products with significant biological
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activities. For instance, fostriecin, a natural product containing a conjugated triene, is a potent

inhibitor of protein phosphatases and has shown antitumor activity[5].

Furthermore, studies have shown that certain conjugated trienoic fatty acids exhibit cytotoxic

effects on tumor cells[4][6][7]. This suggests that molecules containing a conjugated triene

system could be of interest in the development of new therapeutic agents. The methyl

substituent can also play a crucial role in modulating the biological activity and pharmacokinetic

properties of a molecule, a concept often referred to as the "magic methyl" effect in medicinal

chemistry.

Conclusion
(3Z)-3-methylhexa-1,3,5-triene is a molecule with interesting structural and chemical features.

Its synthesis can be approached through established methods like the Wittig reaction, and its

reactivity is dominated by the chemistry of its conjugated π-system, particularly pericyclic

reactions. While its direct biological applications are not yet well-defined, the presence of the

conjugated triene motif in bioactive natural products and the known cytotoxicity of related

compounds suggest that it could serve as a valuable scaffold or intermediate for the synthesis

of new chemical entities with potential therapeutic applications. This guide provides a

foundational understanding for researchers and professionals working with this and related

conjugated systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of 2- and 7- Substituted C19 Steroids Having a 1,4,6-Triene or 1,4-Diene
Structure and Their Cytotoxic Effects on T47D and MDA-MB231 Breast Cancer Cells - PMC
[pmc.ncbi.nlm.nih.gov]

2. 1,3,5-Hexatriene, 3-methyl-, (Z)- | C7H10 | CID 5367389 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,3,5-Hexatriene, 3-methyl-, (E)- [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Fostriecin
https://pubmed.ncbi.nlm.nih.gov/15825836/
https://www.sigmaaldrich.com/JP/ja/tech-docs/paper/477296
https://pubmed.ncbi.nlm.nih.gov/20657450/
https://www.benchchem.com/product/b091468?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264415/
https://pubchem.ncbi.nlm.nih.gov/compound/3Z_-3-methylhexa-1_3_5-triene
https://pubchem.ncbi.nlm.nih.gov/compound/3Z_-3-methylhexa-1_3_5-triene
https://webbook.nist.gov/cgi/inchi?ID=C24587266&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Preparation and fractionation of conjugated trienes from alpha-linolenic acid and their
growth-inhibitory effects on human tumor cells and fibroblasts - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Fostriecin - Wikipedia [en.wikipedia.org]

6. Cytotoxic effect of conjugated trienoic fatty acids on mouse tumor and human monocytic
leukemia cells. | Sigma-Aldrich [sigmaaldrich.com]

7. Synthesis of 2- and 7-substituted C19 steroids having a 1,4,6-triene or 1,4-diene structure
and their cytotoxic effects on T47D and MDA-MB231 breast cancer cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to (3Z)-3-methylhexa-
1,3,5-triene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091468#z-2-methyl-1-3-5-hexatriene-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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